![molecular formula C13H10F3NOS B4265270 5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide](/img/structure/B4265270.png)
5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide
Overview
Description
5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide, also known as EF-TTC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide exerts its therapeutic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. By inhibiting COX-2 activity, 5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide reduces inflammation and pain. 5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide also inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide has been shown to have a high affinity for COX-2, which allows it to specifically target this enzyme without affecting the activity of other enzymes. This specificity reduces the risk of side effects associated with non-selective COX inhibitors. 5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide has also been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities with high purity. Its specificity for COX-2 allows for targeted inhibition of this enzyme without affecting other enzymes. However, 5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide has some limitations for lab experiments. Its solubility in water is limited, which can make it difficult to administer in vivo. In addition, its mechanism of action is not fully understood, which limits our understanding of its potential therapeutic applications.
Future Directions
There are several future directions for further research on 5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide. One area of research is to explore its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is to investigate its potential use in cancer therapy, either alone or in combination with other anticancer agents. Further studies are also needed to elucidate its mechanism of action and to optimize its synthesis method for improved solubility and bioavailability.
Scientific Research Applications
5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. 5-ethyl-N-(2,3,4-trifluorophenyl)-3-thiophenecarboxamide has also been studied for its potential use in cancer therapy due to its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
5-ethyl-N-(2,3,4-trifluorophenyl)thiophene-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F3NOS/c1-2-8-5-7(6-19-8)13(18)17-10-4-3-9(14)11(15)12(10)16/h3-6H,2H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABCLZFAKBJRQPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CS1)C(=O)NC2=C(C(=C(C=C2)F)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F3NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-ethyl-N-(2,3,4-trifluorophenyl)thiophene-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.